Tert-butyl N-[(3-ethynyl-2-methoxyphenyl)methyl]carbamate

• IUPAC Name: tert-butyl N-[(3-ethynyl-2-methoxyphenyl)methyl]carbamate
• InChI: InChI=1S/C15H19NO3/c1-6-11-8-7-9-12(13(11)18-5)10-16-14(17)19-15(2,3)4/h1,7-9H,10H2,2-5H3,(H,16,17)
• InChI Key: BMHNBJKYNWWEGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=C(C(=CC=C1)C#C)OC
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

Tert-butyl N-[(3-ethynyl-2-methoxyphenyl)methyl]carbamate is a chemical compound with the CAS Number: 2470440-50-5. It has a molecular weight of 261.32. The IUPAC name for this compound is tert-butyl (3-ethynyl-2-methoxybenzyl)carbamate. The physical form of this compound is a powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H19NO3/c1-6-11-8-7-9-12 (13 (11)18-5)10-16-14 (17)19-15 (2,3)4/h1,7-9H,10H2,2-5H3, (H,16,17). This code provides a standard way to encode the compound’s structure and can be used to generate a 2D or 3D model of the molecule.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 261.32. It is a powder and is stored at a temperature of 4°C.

Scientific Research Applications

Synthesis and Chemical Reactions

Tert-butyl N-[(3-ethynyl-2-methoxyphenyl)methyl]carbamate has been studied in the context of organic synthesis. It is used in directed lithiation processes, where it undergoes lithiation on nitrogen and ortho to the directing metalating group, resulting in high yields of substituted products (Smith, El‐Hiti, & Alshammari, 2013). Another study focused on synthesizing this compound from commercially available materials, highlighting its role as an important intermediate in the synthesis of biologically active compounds (Zhao, Guo, Lan, & Xu, 2017).

Catalysis and Synthetic Methods

In catalysis and synthetic methods, the compound is used for the cyclization of tert-butyl methoxy(or (triisopropylsilyl)oxy)-2-((trimethylsilyl)ethynyl)phenyl)carbamates with potassium tert-butoxide (Kondo, Kojima, & Sakamoto, 1997). The compound also finds application in the synthesis of functionalized carbamates, showcasing its versatility in organic synthesis (Ortiz, Guijarro, & Yus, 1999).

Structural and Material Studies

Studies on the structure of tert-butyl N-[(3-ethynyl-2-methoxyphenyl)methyl]carbamate derivatives have been conducted, such as crystallographic analysis to understand the molecular structure and bonding (Oku, Naito, Yamada, & Katakai, 2004). Additionally, research on other carbamate derivatives provides insights into the structural and bonding characteristics relevant to tert-butyl N-[(3-ethynyl-2-methoxyphenyl)methyl]carbamate (Abbas, Jamart Grégoire, Vanderesse, & Didierjean, 2009).

Safety and Hazards

The safety information for this compound indicates that it should be stored at a temperature of 4°C. The MSDS (Material Safety Data Sheet) for this compound can be found online.